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An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction
2-Propylheptanol, a C10 branched-chain oxo alcohol, is a versatile industrial chemical with

significant applications as a precursor for plasticizers, surfactants, and lubricants.[1][2][3][4] Its

environmental fate and biodegradability are of critical importance for assessing its overall

environmental risk profile. This technical guide provides a comprehensive overview of the

available data on the environmental distribution, abiotic degradation, and aerobic and

anaerobic biodegradability of 2-propylheptanol.

Physicochemical Properties
The environmental distribution of a chemical is largely governed by its physicochemical

properties. Key parameters for 2-propylheptanol are summarized in the table below. Its low

water solubility and moderate octanol-water partition coefficient suggest that if released into the

environment, it will tend to partition to soil and sediment.[5] Its low vapor pressure indicates that

volatilization from water surfaces will be a slow process.[6]

Table 1: Physicochemical Properties of 2-Propylheptanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b125120?utm_src=pdf-interest
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.benchchem.com/pdf/Biodegradability_of_Branched_Versus_Linear_Alcohol_Ethoxylates_A_Comparative_Analysis.pdf
https://matthey.com/documents/161599/165193/2-Propyl-Heptanol.pdf/4c580ebc-ef88-a009-8b0d-d0c8d1d43541?t=1650968210732
https://market.us/report/global-2-propylheptanol-market/
https://dataintelo.com/report/2-propylheptanol-market
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.researchgate.net/publication/8364110_Plasticizer_Metabolites_in_the_Environment
https://download.basf.com/p1/000000000030161724_SDS_GEN_00/en/PROPYLHEPTANOL_Safety_Data_Sheet_United_Nations_English.pdf
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C10H22O [6]

Molecular Weight 158.28 g/mol [6]

Physical State Colorless liquid/waxy solid [1]

Boiling Point 213.4 - 217.5 °C [1][7]

Melting Point -1.53 °C (estimate) [7]

Density 0.827 - 0.828 g/cm³ [7]

Vapor Pressure 2 - 3.77 Pa at 25°C [5][7]

Water Solubility Insoluble [7]

Log Kow (Octanol-Water

Partition Coefficient)
2.98 - 4.1 [5][7]

Environmental Fate
Abiotic Degradation
Hydrolysis: Based on its chemical structure, which lacks hydrolyzable functional groups, 2-
propylheptanol is not expected to undergo hydrolysis in the environment.[6]

Photolysis: Direct photolysis is not anticipated to be a significant degradation pathway for 2-
propylheptanol as it does not contain chromophores that absorb light in the environmentally

relevant UV spectrum (>290 nm).

Environmental Distribution
The fate of 2-propylheptanol in the environment can be predicted based on its

physicochemical properties. The following diagram illustrates the logical workflow for assessing

its environmental distribution.
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Physicochemical Properties

Environmental Compartment Partitioning

Low Water Solubility
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Moderate partitioning to soil/sediment

indicates

Potential for bioaccumulation is not expected to be significant [10]

Low Vapor Pressure

Slow volatilization from water

results in
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Caption: Environmental distribution workflow for 2-propylheptanol.

Biodegradability
2-Propylheptanol is considered to be readily biodegradable.[1][8][9] This assessment is

primarily based on data from analogous long-chain and branched alcohols, which have been

shown to meet the criteria for ready biodegradability in standardized tests such as the OECD

301 series.[8][10][11]

Aerobic Biodegradation
Under aerobic conditions, the primary degradation pathway for 2-propylheptanol is expected

to follow the established route for primary alcohols.[12] This involves an initial oxidation of the

alcohol group to an aldehyde, followed by further oxidation to a carboxylic acid. This resulting

carboxylic acid can then enter the β-oxidation pathway, leading to its complete mineralization to

carbon dioxide and water.

While specific studies on the metabolites of 2-propylheptanol are not readily available, the

biodegradation of the structurally similar branched alcohol, 2-ethylhexanol, has been studied.

The identified metabolites in those studies, such as 2-ethylhexanoic acid, provide a strong

indication of the likely intermediates in the degradation of 2-propylheptanol.[5][7][12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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